molecular formula C14H15IO B8605356 5-[(4-Iodophenoxy)methyl]bicyclo[2.2.1]hept-2-ene CAS No. 915309-24-9

5-[(4-Iodophenoxy)methyl]bicyclo[2.2.1]hept-2-ene

Cat. No.: B8605356
CAS No.: 915309-24-9
M. Wt: 326.17 g/mol
InChI Key: BRDHWDVVOYBYFY-UHFFFAOYSA-N
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Description

5-[(4-Iodophenoxy)methyl]bicyclo[2.2.1]hept-2-ene is a useful research compound. Its molecular formula is C14H15IO and its molecular weight is 326.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

915309-24-9

Molecular Formula

C14H15IO

Molecular Weight

326.17 g/mol

IUPAC Name

5-[(4-iodophenoxy)methyl]bicyclo[2.2.1]hept-2-ene

InChI

InChI=1S/C14H15IO/c15-13-3-5-14(6-4-13)16-9-12-8-10-1-2-11(12)7-10/h1-6,10-12H,7-9H2

InChI Key

BRDHWDVVOYBYFY-UHFFFAOYSA-N

Canonical SMILES

C1C2CC(C1C=C2)COC3=CC=C(C=C3)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethylazodicarboxylate (8.7 g) was added dropwise to a solution of 5-norbornene-2-methanol (6.2 g, 0.05 mol), 4-iodophenol (11.0 g, 0.05 mol) and triphenylphosphine (13.1 g, 0.05 mol) in 100 mL of anhydrous tetrahydrofuran. After completion of the addition, the resulting solution was stirred for 18 h at room temperature. The solvent was removed under reduced pressure and the oily residue was extracted three times with hot hexane. Combined hexane extracts were evaporated under reduced pressure to give 8 (15.0 g, 97%) as a colorless oil.
Name
Diethylazodicarboxylate
Quantity
8.7 g
Type
reactant
Reaction Step One
Quantity
6.2 g
Type
reactant
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
13.1 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Yield
97%

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